2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(3-methoxyphenyl)methyl]acetamide

Specification

• CAS No.: 899962-33-5
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.49
• IUPAC Name: 2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(3-methoxyphenyl)methyl]acetamide
• Standard InChI: InChI=1S/C22H21N3O4S/c1-3-25-21(27)20-19(16-9-4-5-10-17(16)29-20)24-22(25)30-13-18(26)23-12-14-7-6-8-15(11-14)28-2/h4-11H,3,12-13H2,1-2H3,(H,23,26)
• Standard InChI Key: OUWQLEKKSCFTAY-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NCC4=CC(=CC=C4)OC

Introduction

The compound 2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(3-methoxyphenyl)methyl]acetamide is a complex organic molecule featuring a unique tricyclic structure with diaza and oxa rings. This compound is not widely documented in the available literature, suggesting it may be a novel or less-studied chemical entity. Given its structural complexity, it likely exhibits interesting biological or chemical properties, but specific data on its synthesis, applications, or biological activity are not readily available.

Structural Analysis

The compound's structure includes several key components:

• Tricyclic Core: The tricyclic core is composed of a diazatricyclo[7.4.0.0^{2,7}]trideca system, which is a rare and complex ring system.

• Oxa Bridge: The presence of an oxa bridge within the tricyclic system adds to its complexity and potential reactivity.

• Ethyl and Oxo Substituents: The ethyl group at position 5 and the oxo group at position 6 suggest potential sites for chemical modification or interaction.

• Sulfanyl Linkage: The sulfanyl group connects the tricyclic core to the acetamide moiety, which is further linked to a 3-methoxyphenylmethyl group.

Potential Applications

While specific applications for this compound are not documented, its structural features suggest potential uses in various fields:

• Pharmaceuticals: Complex heterocyclic compounds often exhibit biological activity, making them candidates for drug development.

• Materials Science: The unique ring system could provide interesting optical or electrical properties.

Synthesis and Characterization

The synthesis of such a complex molecule would likely involve multi-step reactions, potentially including ring closure reactions and functional group modifications. Characterization would involve techniques like NMR spectroscopy and mass spectrometry to confirm its structure.

Data and Research Findings

Given the lack of specific literature on this compound, the following table summarizes general information about similar compounds and their properties:

Compound Type	Structural Features	Potential Applications
Heterocyclic Compounds	Complex ring systems, diverse functional groups	Pharmaceuticals, Materials Science
Diazatricyclic Compounds	Rare ring systems, potential for biological activity	Drug Development, Chemical Research
Oxa-Bridged Compounds	Unique reactivity, potential optical properties	Materials Science, Chemical Synthesis